Cas no 128599-53-1 (4'-methylaceto-d3-phenone)
4'-methylaceto-d3-phenone structure
Product Name:4'-methylaceto-d3-phenone
CAS No:128599-53-1
MF:C9H10O
MW:137.193587779999
CID:897854
PubChem ID:102059259
Update Time:2025-04-19
4'-methylaceto-d3-phenone Chemical and Physical Properties
Names and Identifiers
-
- 4'-methylaceto-d3-phenone
- [D33]-hexadecyl bromide
- 2,2,2-Trideuterio-1-p-tolyl-aethanon
- 2,2,2-trideuterio-1-p-tolyl-ethanone
- 2-d3-methoxyphenol
- 2-Hydroxyanisole-d3
- 2-Methoxy-d3-phenol
- 2-Methoxyphenol-d3
- Anastil-d3
- d3-2-methoxyphenol
- d33-bromohexadecane
- d3-4-methylacetophenone
- Guaiacol-d3
- Guaiastil-d3
- Methylcatechol-d3
- methyl-d3 p-tolyl ketone
- o-Hydroxyanisole-d3
- O-Methoxyphenol-d3
- p-Tolyl-(D3)-methyl-keton
-
- Inchi: 1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3/i2D3
- InChI Key: GNKZMNRKLCTJAY-BMSJAHLVSA-N
- SMILES: O=C(C([2H])([2H])[2H])C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 137.091995176g/mol
- Monoisotopic Mass: 137.091995176g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.19760
4'-methylaceto-d3-phenone Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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